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Compound of Interest

Compound Name: 2,3-Dihydroxynaphthalene

Cat. No.: B165439 Get Quote

Essential Safety and Handling Guide for 2,3-
Dihydroxynaphthalene
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2,3-Dihydroxynaphthalene in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.
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Property Value Reference

CAS Number 92-44-4 [1][2]

Molecular Formula C₁₀H₈O₂ [3][4][5]

Molecular Weight 160.17 g/mol [6]

Appearance

Off-white to reddish-white

powder, crystals, or crystalline

powder.[4][5][7]

GHS Hazard Classifications

Acute toxicity, oral (Category

4), Skin irritation (Category 2),

Serious eye damage/eye

irritation (Category 1/2),

Specific target organ toxicity —

single exposure (Category 3),

May cause respiratory

irritation.[1][6][8]

Signal Word Danger or Warning [1][8]

Hazard Statements

Harmful if swallowed. Causes

skin irritation. Causes serious

eye damage/irritation. May

cause respiratory irritation.[1]

[6][8][9][10]

Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory to prevent exposure.
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Protection Type Specifications Citations

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) approved

standards. A face shield may

also be necessary.

[8][11]

Skin Protection

Wear fire/flame resistant and

impervious clothing. Handle

with chemical-impermeable

gloves that have been

inspected prior to use.

Contaminated leather items

should be destroyed.

[8][10][11]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator. A dust

mask of type N95 (US) is

recommended.

[8]

Operational Plan: Step-by-Step Handling Procedure

Preparation:

Ensure the work area is well-ventilated, and an eyewash station and safety shower are

readily accessible.[11]

Read the Safety Data Sheet (SDS) thoroughly before starting any work.

Wear all required PPE as specified in the table above.[8]

Handling:

Avoid the formation of dust and aerosols.[8] Use non-sparking tools.[8]

Weigh and handle the substance in a designated area, such as a chemical fume hood.
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Avoid all personal contact, including inhalation.[10]

Do not eat, drink, or smoke in the handling area.[1][10]

Keep the container tightly closed when not in use.[8][10]

Storage:

Store in a cool, dry, and well-ventilated place.[8][10]

Keep containers securely sealed and protected from physical damage.[10]

Store away from incompatible materials such as strong bases, acid anhydrides, acid

chlorides, and oxidizing agents.[3][4]

The substance is air and light-sensitive; store under argon or an inert gas.[3][10]

Emergency and First Aid Measures

Immediate action is crucial in case of accidental exposure.
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Exposure Route First Aid Procedure Citations

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing,

provide artificial respiration and

seek immediate medical

attention.

[4][8][9]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with soap

and plenty of water. Seek

medical attention if irritation

occurs.

[8][9][10]

Eye Contact

Rinse cautiously and

thoroughly with plenty of water

for at least 15 minutes, holding

the eyelids apart. Remove

contact lenses if present and

easy to do. Seek immediate

medical attention.

[1][8][9][10]

Ingestion

Do NOT induce vomiting.

Rinse the mouth with water.

Never give anything by mouth

to an unconscious person. Call

a poison center or doctor if you

feel unwell.

[3][9]

Disposal Plan

Waste Collection:

Collect waste material in a suitable, labeled, and closed container.[8]

Contaminated materials, including PPE, should be treated as hazardous waste.
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Disposal Method:

Dispose of contents and container to an approved waste disposal plant in accordance with

all local, state, and federal regulations.[1][3][8] Do not allow the chemical to enter drains.

[8]

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of 2,3-Dihydroxynaphthalene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b165439?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC115020500&countryCode=US&language=en
https://www.calpaclab.com/2-3-dihydroxynaphthalene-25g-each/spc-d2602-25gm
https://www.fishersci.com/store/msds?partNumber=AC163340010&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11307~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2012:51:26~~2%203-Dihydroxynaphthalene~~
https://www.thermofisher.com/order/catalog/product/A11307.30
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dihydroxynaphthalene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8736136.htm
https://www.echemi.com/sds/23-dihydroxynaphthalene-pid_Rock33835.html
https://www.chemicalbook.com/msds/2-3-dihydroxynaphthalene.pdf
https://store.apolloscientific.co.uk/storage/msds/OR904617_msds.pdf
https://pim-resources.coleparmer.com/sds/41506.pdf
https://www.benchchem.com/product/b165439#personal-protective-equipment-for-handling-2-3-dihydroxynaphthalene
https://www.benchchem.com/product/b165439#personal-protective-equipment-for-handling-2-3-dihydroxynaphthalene
https://www.benchchem.com/product/b165439#personal-protective-equipment-for-handling-2-3-dihydroxynaphthalene
https://www.benchchem.com/product/b165439#personal-protective-equipment-for-handling-2-3-dihydroxynaphthalene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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